Cas no 647375-92-6 (L-Arginine, glycyl-L-lysyl-L-glutaminyl-L-arginyl-)

• Product Name: L-Arginine, glycyl-L-lysyl-L-glutaminyl-L-arginyl-
• CAS No: 647375-92-6
• MF: C₂₅H₄₉N₁₃O₇
• MW: 643.739463567734
• CID: 417537
• PubChem ID: 71378895
• Update Time: 2025-04-19

L-Arginine, glycyl-L-lysyl-L-glutaminyl-L-arginyl- Chemical and Physical Properties

Names and Identifiers

• L-Arginine, glycyl-L-lysyl-L-glutaminyl-L-arginyl-
• (2S)-2-[[(2S)-2-[[(2S)-5-amino-2-[[(2S)-6-amino-2-[(2-aminoacetyl)amino]hexanoyl]amino]-5-oxopentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
• DTXSID80801491
• Glycyl-L-lysyl-L-glutaminyl-N~5~-(diaminomethylidene)-L-ornithyl-N~5~-(diaminomethylidene)-L-ornithine
• Gly-Lys-Gln-Arg-Arg
• 647375-92-6

• Inchi： 1S/C25H49N13O7/c26-10-2-1-5-14(35-19(40)13-27)20(41)37-16(8-9-18(28)39)22(43)36-15(6-3-11-33-24(29)30)21(42)38-17(23(44)45)7-4-12-34-25(31)32/h14-17H,1-13,26-27H2,(H2,28,39)(H,35,40)(H,36,43)(H,37,41)(H,38,42)(H,44,45)(H4,29,30,33)(H4,31,32,34)/t14-,15-,16-,17-/m0/s1
• InChI Key： CXUUGSOTNGXPEC-QAETUUGQSA-N
• SMILES： O=C([C@H](CCC(N)=O)NC([C@H](CCCCN)NC(CN)=O)=O)N[C@H](C(N[C@H](C(=O)O)CCC/N=C(\N)/N)=O)CCC/N=C(\N)/N

Computed Properties

• Exact Mass: 643.38827
• Monoisotopic Mass: 643.38779095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 45
• Rotatable Bond Count: 24
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -8.2
• Topological Polar Surface Area: 378Ų

Experimental Properties

• PSA: 372.63